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Compound of Interest

Compound Name: PD 168368

Cat. No.: B15608582 Get Quote

PD 168393 Technical Support Center
Welcome to the technical support center for PD 168393. This resource is designed for

researchers, scientists, and drug development professionals, providing troubleshooting guides

and frequently asked questions (FAQs) to address common issues encountered during

experiments, with a specific focus on solubility and application.

Frequently Asked Questions (FAQs)
Q1: What is PD 168393 and what is its mechanism of action?

PD 168393 is a potent, cell-permeable, and selective irreversible inhibitor of the Epidermal

Growth Factor Receptor (EGFR) tyrosine kinase, with an IC50 value as low as 0.70 nM.[1][2] It

also shows inhibitory activity against other ErbB family members, such as ErbB2 (HER2).[2] Its

mechanism involves binding to the ATP-binding pocket of the EGFR's catalytic domain and

forming a covalent bond with a specific cysteine residue (Cys-773).[1] This irreversible binding

blocks the receptor's ability to autophosphorylate, thereby halting downstream signaling

cascades that are crucial for cell growth, proliferation, and migration.[3][4]

Q2: I am having trouble dissolving PD 168393. What is the recommended solvent?

PD 168393 is practically insoluble in aqueous solutions like water and ethanol.[1] The

recommended solvent is Dimethyl Sulfoxide (DMSO).[1][3] It is crucial to use fresh, high-quality

(anhydrous) DMSO, as moisture can significantly reduce the compound's solubility.[1]
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Q3: My PD 168393 is precipitating out of solution, especially when I add it to my cell culture

medium. What can I do?

Precipitation upon dilution into aqueous-based cell culture media is a common issue with

hydrophobic compounds like PD 168393. Here are several causes and solutions:

High Final Concentration: The concentration of PD 168393 in your final culture medium may

be exceeding its solubility limit. Try using a lower final concentration if your experimental

design allows.

Insufficient Mixing: When diluting the DMSO stock, add it to the medium drop-wise while

vortexing or swirling the medium to ensure rapid and even dispersion. This prevents

localized high concentrations that can lead to immediate precipitation.

Temperature Shock: Moving a concentrated stock solution from cold storage to a warm

medium can cause the compound to fall out of solution.[5][6] Allow your stock solution to

equilibrate to room temperature before diluting it into pre-warmed (37°C) media.

Media Components: Components in the media, such as salts and proteins, can interact with

the compound and reduce its solubility.[5][6][7] While difficult to control, being aware of this

possibility is important. Ensure your DMSO concentration in the final medium is low (typically

≤0.1%) to minimize solvent effects and potential toxicity.

Q4: How should I prepare and store a stock solution of PD 168393?

To prepare a stock solution, dissolve the PD 168393 powder in fresh, anhydrous DMSO to

achieve a high concentration (e.g., 10-50 mM). To aid dissolution, you can warm the tube at

37°C for 10 minutes and/or sonicate it in an ultrasonic bath for a short period.[3] Once fully

dissolved, it is recommended to create single-use aliquots and store them at -20°C. Properly

stored stock solutions can be stable for several months.[3] Avoid repeated freeze-thaw cycles,

as this can degrade the compound and lead to precipitation.[5]

Solubility Data
The solubility of PD 168393 can vary slightly between suppliers due to differences in crystalline

form and purity. The following table summarizes reported solubility data.
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Solvent Reported Solubility Source

DMSO > 18.5 mg/mL APExBIO[3]

DMSO 74 mg/mL (200.42 mM) Selleck Chemicals[1]

DMSO 200 mg/mL Sigma-Aldrich

Water Insoluble Selleck Chemicals[1]

Ethanol Insoluble Selleck Chemicals[1]

Experimental Protocols
Protocol: Preparation of PD 168393 Stock Solution and
Working Dilutions
This protocol provides a step-by-step guide for preparing a concentrated stock solution of PD

168393 and diluting it for use in a typical cell-based assay.

Materials:

PD 168393 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Pre-warmed (37°C) cell culture medium

Vortex mixer and sonicator

Procedure:

Calculate Required Mass: Determine the mass of PD 168393 powder needed to prepare

your desired stock concentration. (Molecular Weight: 369.22 g/mol )

Example for 1 mL of a 10 mM stock: Mass (g) = 10 mmol/L * 1 L/1000 mL * 1 mL * 369.22

g/mol = 0.003692 g = 3.69 mg
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Dissolution: a. Aseptically add the calculated mass of PD 168393 powder to a sterile

microcentrifuge tube. b. Add the corresponding volume of anhydrous DMSO to the tube. c.

Vortex the tube vigorously for 1-2 minutes. d. If the solid is not fully dissolved, place the tube

in a 37°C water bath for 10 minutes, followed by brief vortexing.[3] e. If necessary, sonicate

the tube for 5-10 minutes until the solution is clear.

Storage: a. Once the stock solution is clear and homogenous, dispense it into single-use

aliquots in sterile microcentrifuge tubes. b. Store the aliquots at -20°C. Avoid repeated

freeze-thaw cycles.

Preparation of Working Solution: a. Thaw a single aliquot of the PD 168393 stock solution

and allow it to equilibrate to room temperature. b. Perform a serial dilution of the stock

solution into pre-warmed (37°C) cell culture medium to achieve your final desired

concentration. c. Crucial Step: Add the small volume of the DMSO stock drop-by-drop into

the larger volume of media while actively swirling or vortexing to ensure rapid dispersion and

prevent precipitation. d. Ensure the final concentration of DMSO in the culture medium is

below toxic levels (typically ≤0.1%). Prepare a vehicle control with the same final

concentration of DMSO.

Visual Troubleshooting and Pathway Diagrams
Troubleshooting PD 168393 Solubility Issues
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Troubleshooting Workflow for PD 168393 Solubility Issues

Start: PD 168393
Precipitation Observed

Is the solvent
anhydrous DMSO?

Use fresh, high-quality
(anhydrous) DMSO.

No

Was the stock solution
fully dissolved?

Yes

Warm to 37°C and/or
sonicate the stock solution.

No

How was the stock
diluted in media?

Yes

Add stock drop-wise
to pre-warmed media

while vortexing.

Incorrect
Method

Is the final concentration
too high?

Correct
Method

Lower the final working
concentration.

Yes

Issue Resolved

No
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Simplified EGFR Signaling and PD 168393 Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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